Cas no 88112-97-4 (Benzene, 4-chloro-2-methyl-1-phenoxy-)

• Product Name: Benzene, 4-chloro-2-methyl-1-phenoxy-
• CAS No: 88112-97-4
• MF: C₁₃H₁₁ClO
• MW: 218.678842782974
• CID: 644623
• PubChem ID: 23569721
• Update Time: 2025-04-19

Benzene, 4-chloro-2-methyl-1-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-chloro-2-methyl-1-phenoxy-
• 4-chloro-2-methyl-1-phenoxybenzene
• SCHEMBL13749562
• 88112-97-4
• DTXSID40635012

• Inchi： 1S/C13H11ClO/c1-10-9-11(14)7-8-13(10)15-12-5-3-2-4-6-12/h2-9H,1H3
• InChI Key： GKVFQYTVQBCVSZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 218.0498427g/mol
• Monoisotopic Mass: 218.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2Ų